Cas no 2320418-54-8 (N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide)

• Product Name: N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide
• CAS No: 2320418-54-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5329827
• Update Time: 2025-06-08

N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxamide, N-(tetrahydro-2-oxo-3-thienyl)-
• N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide

• Inchi： 1S/C10H13NO2S/c12-9(7-3-1-2-4-7)11-8-5-6-14-10(8)13/h1-2,7-8H,3-6H2,(H,11,12)
• InChI Key： KSTNMQXQIWUSLI-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCSC2=O)=O)CC=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide

Professional Introduction to N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide (CAS No. 2320418-54-8)

N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide, identified by the CAS number 2320418-54-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug discovery and molecular studies.

The molecular structure of N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide incorporates a cyclopentene ring linked to an amide group, which is further connected to a thiolane moiety. This distinctive arrangement imparts several advantageous characteristics, including enhanced solubility, stability, and reactivity, which are critical factors in the development of novel therapeutic agents. The presence of the thiolane group also suggests potential biological activity, as thiols are well-known for their role in various biochemical pathways.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential applications in medicinal chemistry. N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide exemplifies this trend, as it combines the structural features of cyclopentenes and thiolanes, which have been extensively studied for their pharmacological properties. The amide functionality further enhances its versatility, allowing for modifications that can tailor its biological activity to specific targets.

One of the most compelling aspects of N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide is its potential as a scaffold for drug development. The cyclopentene ring provides a rigid framework that can be easily modified to optimize interactions with biological targets, while the thiolane group offers a site for functionalization that can enhance binding affinity and selectivity. These features make it an attractive candidate for designing molecules with improved pharmacokinetic profiles and reduced side effects.

Recent studies have begun to explore the biological activity of N-(2-oxothiolan-3-yl)cyclopent-3-ene-1-carboxamide in various contexts. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory pathways. The thiolane moiety, in particular, has been shown to interact with cysteine residues in target proteins, leading to the disruption of inflammatory signaling cascades. This mechanism suggests that this compound could be developed into a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of N-(2-oxothiolan-3-y)cyclopent--3-enecarboxamide) presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently. These advancements have not only facilitated the study of this compound but also opened up new avenues for its application in drug discovery.

The chemical properties of N-(2 oxothiolan 3 ylcyclopent 3 enecarboxamide) also make it a valuable tool for research purposes. Its ability to participate in various chemical reactions allows scientists to modify its structure and study the resulting changes in biological activity. This flexibility is particularly useful for understanding the relationship between molecular structure and function, which is fundamental to rational drug design.

In conclusion, N-(2 oxothiolan 3 ylcyclopent 3 enecarboxamide) (CAS No. 2320418 54 8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activity, make it a promising candidate for further investigation. As our understanding of its properties continues to grow, so too will its applications in medicine and chemical biology.